Cas no 38789-58-1 (1-cyclopentyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride)

• Product Name: 1-cyclopentyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride
• CAS No: 38789-58-1
• MF: C₁₉H₃₄Cl₂N₂
• MW: 361.392663478851
• CID: 1491357
• PubChem ID: 64333
• Update Time: 2025-04-21

1-cyclopentyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride
• Piperazine, 1-(1-adamantyl)-4-cyclopentyl-, 2HCl
• 1-(1-adamantyl)-4-cyclopentylpiperazine,dihydrochloride
• DTXSID20192057
• 1-(1-Adamantyl)-4-cyclopentylpiperazine dihydrochloride
• Adamantane, 1-(1-(4-cyclopentyl)piperazinyl)-, dihydrochloride
• Piperazine, 1-(1-adamantyl)-4-cyclopentyl-, dihydrochloride
• 38789-58-1

• Inchi： 1S/C19H32N2.2ClH/c1-2-4-18(3-1)20-5-7-21(8-6-20)19-12-15-9-16(13-19)11-17(10-15)14-19;;/h15-18H,1-14H2;2*1H
• InChI Key： HXUKRRJQNXHCTK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C2CCCC2)CC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 360.21022
• Monoisotopic Mass: 360.2099045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48